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Compound of Interest

Compound Name: D-Valsartan

Cat. No.: B131288 Get Quote

Essential guidance for researchers, scientists, and drug development professionals on the safe

handling and disposal of D-Valsartan.

This document provides critical safety and logistical information for laboratory personnel

working with D-Valsartan. Adherence to these protocols is essential for minimizing exposure

risk and ensuring a safe research environment.

Personal Protective Equipment (PPE)
Recommendations
The selection of appropriate PPE is paramount when handling D-Valsartan, a

pharmacologically active compound. The following table summarizes the recommended PPE

for various laboratory activities involving this substance.
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Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

or goggles[1]

Nitrile rubber

gloves[2]
Laboratory coat

N95 or P3

respirator if not

handled in a

certified chemical

fume hood[3]

Solution

Preparation

(Dissolving)

Safety glasses

with side shields

or goggles[1]

Nitrile rubber

gloves[2]
Laboratory coat

Recommended if

not performed in

a fume hood

Administering to

Animals

Safety glasses

with side shields

or goggles[1]

Nitrile rubber

gloves[2]

Laboratory coat

or disposable

gown

Not generally

required, but risk

assessment is

advised

Spill Cleanup

Chemical safety

goggles and face

shield[4]

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant suit or

apron

Air-purifying

respirator with

appropriate

cartridges[3]

Waste Disposal

Safety glasses

with side shields

or goggles[1]

Nitrile rubber

gloves[2]
Laboratory coat

Not generally

required

PPE Selection Workflow
To ensure the appropriate level of protection is selected for each task, follow the logical

workflow outlined in the diagram below. This workflow considers the physical form of D-
Valsartan, the scale of the operation, and the potential for aerosol generation.
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Risk Assessment

PPE Selection

Start: Handling D-Valsartan

What is the physical form?

Solid (powder)

Solid

Liquid (solution)

Liquid

Potential for aerosol generation?

Low (e.g., pipetting)High (e.g., sonicating, vortexing)

Yes No

Enhanced PPE:
- Goggles/Face shield

- Double gloves
- Disposable gown

Standard PPE:
- Safety glasses
- Nitrile gloves

- Lab coat

Add Respiratory Protection:
- N95 or higher respirator

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE when handling D-Valsartan.
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Standard Operating Procedure: Donning and
Doffing of PPE
Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning Sequence:

Gown/Lab Coat: Put on a clean laboratory coat or disposable gown.

Respirator (if required): Perform a fit check to ensure a proper seal.

Eye/Face Protection: Put on safety glasses, goggles, or a face shield.

Gloves: Don gloves, ensuring they overlap the cuffs of the gown or coat.

Doffing Sequence (to be performed in a designated area):

Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique to avoid touching

the outer contaminated surface.

Gown/Lab Coat: Remove the gown or lab coat by folding it inward, containing the

contaminated surface.

Eye/Face Protection: Remove by handling the earpieces or strap from behind.

Respirator (if used): Remove without touching the front of the respirator.

Hand Hygiene: Immediately wash hands thoroughly with soap and water.[1][2]

Disposal Plan for D-Valsartan and Contaminated
Materials
All materials contaminated with D-Valsartan must be disposed of as hazardous waste in

accordance with local, regional, and national regulations.[4][5]

Step-by-Step Disposal Protocol:
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Segregation: All contaminated items, including gloves, disposable lab coats, pipette tips, and

empty vials, must be segregated into a dedicated, clearly labeled hazardous waste

container.

Solid Waste:

Collect all solid waste, such as contaminated gloves, wipes, and disposable labware, in a

designated, leak-proof plastic bag or container.

Seal the container when it is three-quarters full.

Label the container clearly with "Hazardous Waste," "D-Valsartan," and the date.

Liquid Waste:

Collect liquid waste containing D-Valsartan in a designated, sealed, and non-reactive

waste container.

Do not mix with other chemical waste unless compatibility has been confirmed.

Label the container with "Hazardous Liquid Waste," "D-Valsartan," and the approximate

concentration.

Decontamination of Reusable Equipment:

Reusable glassware and equipment should be decontaminated by rinsing with an

appropriate solvent (e.g., ethanol or isopropanol) followed by a thorough wash with

detergent and water.

The initial solvent rinse should be collected as hazardous liquid waste.

Final Disposal:

Store sealed hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Arrange for pickup and disposal by a certified hazardous waste management company. Do

not dispose of D-Valsartan waste down the drain or in the regular trash.[5]
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The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with D-Valsartan.

Material Contaminated with D-Valsartan

Is the item disposable?

Yes (e.g., gloves, wipes, pipette tips)

Yes

No (e.g., glassware, stir bars)

No

Place in labeled hazardous solid waste container

Decontaminate:
1. Rinse with appropriate solvent

2. Collect rinse as hazardous liquid waste
3. Wash with detergent and water

Store for pickup by certified waste disposal service

Click to download full resolution via product page

Caption: Disposal workflow for materials contaminated with D-Valsartan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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